4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile
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Description
4-(2-Chloro-3-pyridyl)-4-oxobutyronitrile is a useful research compound. Its molecular formula is C9H7ClN2O and its molecular weight is 194.62 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis and Chemical Reactions
- Reaction with Secondary Aliphatic Amines: The acylation of 4-aryl-2-cyanomethylthiazoles with α-chloroacetyl chloride leads to the formation of 4-dialkylamino-2-(4-arylthiazol-2-yl)-3-oxobutyronitriles and 3-aryl-7-cyano-6(5H)-oxopyrrolo[2,1-b]thiazoles. This reaction highlights the compound's utility in synthesizing complex organic structures (Volovenko, Volovnenko, & Tverdokhlebov, 2001).
2. Antimicrobial Applications
- Synthesis of Antimicrobial Compounds: A study focused on the conversion of 2-chlorosalicylaldehyde into oxime and then into 5-chloro-2-hydroxy-benzonitrile, a key starting material for synthesizing compounds with potential antibacterial and antifungal activity (Kumar, Basavaraja, Mathada, & Mylarappa, 2022).
3. Material Science and Catalysis
- Formation of Tricarbonylrhenium Complexes: The study involves synthesizing new pyridyltriazole ligands with a 4-substituted phenyl arm. These ligands form tricarbonylrhenium complexes, which are characterized for their structural and electronic properties, relevant in material science and catalysis (Wolff et al., 2013).
4. Synthesis of Novel Organic Compounds
- Catalytic Asymmetric Conjugate Addition: The compound, as a Michael acceptor, reacts with isocyanoacetate esters to yield functionalized imines, demonstrating its role in facilitating organic synthesis (Del Fiandra, Moccia, Cerulli, & Adamo, 2016).
5. Chemical Synthesis and Structural Analysis
- Synthesis of 5-Amino-1-aryl-4-(4-aryl-1,3-thiazol-2-yl)-2,3-dihydro-1H-pyrrol-3-ones: This reaction demonstrates the compound's utility in creating structures related to antiischemic drugs (Volovenko, Volovnenko, Tverdokhlebov, & Ryabokon', 2001).
6. Analytical Chemistry
- Vapour Phase Chemistry and Cyanation: The compound's utility in vapor-phase chemistry and its role in cyanation processes is explored, providing insights into its applications in analytical chemistry (Nierop & Louw, 2010).
Properties
IUPAC Name |
4-(2-chloropyridin-3-yl)-4-oxobutanenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2O/c10-9-7(3-2-6-12-9)8(13)4-1-5-11/h2-3,6H,1,4H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLVICPHSNYPCOT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)Cl)C(=O)CCC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30641804 |
Source
|
Record name | 4-(2-Chloropyridin-3-yl)-4-oxobutanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30641804 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.62 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
890100-74-0 |
Source
|
Record name | 2-Chloro-γ-oxo-3-pyridinebutanenitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=890100-74-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(2-Chloropyridin-3-yl)-4-oxobutanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30641804 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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